oxopropaline E
oxopropaline E
Brand Name:
Vulcanchem
CAS No.:
152752-60-8
VCID:
VC0122107
InChI:
InChI=1S/C21H24N2O6/c1-10-9-22-16(17-15(10)12-5-3-4-6-13(12)23-17)14(24)7-8-28-21-20(27)19(26)18(25)11(2)29-21/h3-6,9,11,18-21,23,25-27H,7-8H2,1-2H3/t11-,18-,19+,20+,21+/m0/s1
SMILES:
CC1C(C(C(C(O1)OCCC(=O)C2=NC=C(C3=C2NC4=CC=CC=C43)C)O)O)O
Molecular Formula:
C21H24N2O6
Molecular Weight:
400.4 g/mol
oxopropaline E
CAS No.: 152752-60-8
Main Products
VCID: VC0122107
Molecular Formula: C21H24N2O6
Molecular Weight: 400.4 g/mol
| CAS No. | 152752-60-8 |
|---|---|
| Product Name | oxopropaline E |
| Molecular Formula | C21H24N2O6 |
| Molecular Weight | 400.4 g/mol |
| IUPAC Name | 1-(4-methyl-9H-pyrido[3,4-b]indol-1-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxypropan-1-one |
| Standard InChI | InChI=1S/C21H24N2O6/c1-10-9-22-16(17-15(10)12-5-3-4-6-13(12)23-17)14(24)7-8-28-21-20(27)19(26)18(25)11(2)29-21/h3-6,9,11,18-21,23,25-27H,7-8H2,1-2H3/t11-,18-,19+,20+,21+/m0/s1 |
| Standard InChIKey | FSOBSGJDWJWABF-YOHLVPJJSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OCCC(=O)C2=NC=C(C3=C2NC4=CC=CC=C43)C)O)O)O |
| SMILES | CC1C(C(C(C(O1)OCCC(=O)C2=NC=C(C3=C2NC4=CC=CC=C43)C)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OCCC(=O)C2=NC=C(C3=C2NC4=CC=CC=C43)C)O)O)O |
| Synonyms | oxopropaline E |
| PubChem Compound | 158811 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume